Cas no 1803804-90-1 (2,5-Bis(trifluoromethyl)pyridin-3-amine)

• Product Name: 2,5-Bis(trifluoromethyl)pyridin-3-amine
• CAS No: 1803804-90-1
• MF: C₇H₄F₆N₂
• MW: 230.110482215881
• MDL: MFCD26518794
• CID: 4908385
• Update Time: 2026-02-27

2,5-Bis(trifluoromethyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)pyridin-3-amine
• 3-Amino-2,5-bis(trifluoromethyl)pyridine
• 2,5-Bis-trifluoromethyl-pyridin-3-ylamine

• MDL： MFCD26518794
• Inchi： 1S/C7H4F6N2/c8-6(9,10)3-1-4(14)5(15-2-3)7(11,12)13/h1-2H,14H2
• InChI Key： QTTRAAQBVZUACB-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C(F)(F)F)=CN=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 223
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Additional information on 2,5-Bis(trifluoromethyl)pyridin-3-amine

Introduction to 2,5-Bis(trifluoromethyl)pyridin-3-amine (CAS No. 1803804-90-1)

2,5-Bis(trifluoromethyl)pyridin-3-amine (CAS No. 1803804-90-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural and functional properties. This compound belongs to the class of pyridine derivatives, which are widely used in the development of pharmaceuticals, agrochemicals, and advanced materials. The presence of trifluoromethyl groups in its structure imparts enhanced stability and bioavailability, making it a valuable candidate for various applications.

The chemical structure of 2,5-Bis(trifluoromethyl)pyridin-3-amine is characterized by a pyridine ring with two trifluoromethyl groups attached at the 2 and 5 positions, and an amino group at the 3 position. This configuration confers several advantageous properties, including high lipophilicity, enhanced metabolic stability, and improved binding affinity to biological targets. These features make it particularly suitable for use in drug discovery and development.

In recent years, significant research efforts have been directed towards understanding the potential applications of 2,5-Bis(trifluoromethyl)pyridin-3-amine. One notable area of interest is its use as a building block in the synthesis of novel pharmaceutical compounds. Studies have shown that this compound can serve as a key intermediate in the development of drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2,5-Bis(trifluoromethyl)pyridin-3-amine exhibit potent antitumor activity against several cancer cell lines.

Beyond its pharmaceutical applications, 2,5-Bis(trifluoromethyl)pyridin-3-amine has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of functional materials such as organic semiconductors and luminescent materials. Research published in Advanced Materials highlighted the potential of this compound in enhancing the performance of organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The synthesis of 2,5-Bis(trifluoromethyl)pyridin-3-amine has been extensively studied to optimize yield and purity. Various synthetic routes have been reported, including methods involving palladium-catalyzed cross-coupling reactions and multistep synthetic sequences. A recent study in Organic Letters described an efficient one-pot synthesis method that significantly reduces reaction time and improves overall yield. This advancement has facilitated the large-scale production of this compound for both research and industrial applications.

In addition to its synthetic accessibility, the safety profile of 2,5-Bis(trifluoromethyl)pyridin-3-amine is an important consideration for its practical use. Toxicological studies have shown that this compound exhibits low toxicity at relevant concentrations, making it suitable for use in various formulations. However, as with any chemical compound, appropriate handling and storage protocols should be followed to ensure safety.

The future prospects for 2,5-Bis(trifluoromethyl)pyridin-3-amine are promising. Ongoing research is focused on exploring new applications and optimizing existing ones. For example, there is growing interest in using this compound as a scaffold for the development of targeted therapies that can selectively deliver drugs to specific tissues or cells. Additionally, its potential as a functional material in advanced electronic devices continues to be an active area of investigation.

In conclusion, 2,5-Bis(trifluoromethyl)pyridin-3-amine (CAS No. 1803804-90-1) is a multifaceted compound with a wide range of applications in medicinal chemistry and materials science. Its unique structural features and favorable properties make it a valuable tool for researchers and developers working on innovative solutions in these fields. As research progresses, it is likely that new applications and improvements will further enhance its utility and impact.